Ny-eso-1

Cancer vaccine design T-cell epitope mapping MHC multimer reagents
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C83H124N16O18S2
Molecular Weight 1698.1 g/mol
CAS No. 344422-47-5
Cat. No. B15723594
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Technical Parameters


Basic Identity
Product NameNy-eso-1
CAS344422-47-5
Molecular FormulaC83H124N16O18S2
Molecular Weight1698.1 g/mol
Structural Identifiers
InChIInChI=1S/C83H124N16O18S2/c1-13-48(10)68(97-76(109)61(40-52-41-86-55-28-21-20-27-53(52)55)92-72(105)57(32-34-119-12)87-73(106)59(36-45(4)5)90-74(107)58(35-44(2)3)89-70(103)54(84)42-100)80(113)98-69(49(11)101)81(114)88-56(30-31-66(85)102)71(104)95-64(43-118)77(110)91-60(38-50-23-16-14-17-24-50)75(108)93-62(37-46(6)7)82(115)99-33-22-29-65(99)78(111)96-67(47(8)9)79(112)94-63(83(116)117)39-51-25-18-15-19-26-51/h14-21,23-28,41,44-49,54,56-65,67-69,86,100-101,118H,13,22,29-40,42-43,84H2,1-12H3,(H2,85,102)(H,87,106)(H,88,114)(H,89,103)(H,90,107)(H,91,110)(H,92,105)(H,93,108)(H,94,112)(H,95,104)(H,96,111)(H,97,109)(H,98,113)(H,116,117)/t48-,49?,54-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,67-,68-,69-/m0/s1
InChIKeySWMCSRIUJLTUKL-FHUPKDODSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

NY-ESO-1(157-170) Product Overview


NY-ESO-1(157-170), identified by CAS number 344422-47-5, is a 14-amino acid synthetic peptide (sequence SLLMWITQCFLPVF) derived from residues 157–170 of the CTAG1B gene product, a member of the cancer-testis antigen (CTA) family. Unlike shorter NY-ESO-1-derived peptides that are restricted to a single MHC class, this 14-mer contains overlapping HLA-DP4-restricted CD4+ helper T-cell and HLA-A2/A24-restricted CD8+ cytotoxic T-cell epitopes within one contiguous sequence [1]. The compound is used as a research-grade immunogen in peptide vaccine formulations and as an analyte in T-cell monitoring assays, with a molecular formula of C83H124N16O18S2 and a molecular weight of 1698.1 g/mol [2]. NY-ESO-1 is regarded as the most immunogenic CTA family member, with spontaneous integrated humoral and cellular immune responses detected in approximately 50% of patients bearing NY-ESO-1-expressing tumors [3].

Dual MHC Simultaneous HLA-DP4 (CD4+) and HLA-A2/A24 (CD8+) restriction within a single 14-mer peptide immunogen
Co-priming Enables CD4+ helper and CD8+ cytotoxic T-cell induction from one contiguous sequence without separate helper epitope co-administration
Analyte T-cell monitoring and vaccine formulation research workflows requiring cancer-testis antigen peptide identity confirmation

NY-ESO-1(157-170) Irreplaceable Advantages


Attempts to substitute NY-ESO-1(157-170) with shorter fragments such as NY-ESO-1(157-165) or with alternative CTA peptides (e.g., MAGE-A4, SSX2) fail because this 14-mer uniquely enables simultaneous priming of both CD4+ helper and CD8+ cytotoxic T cells from a single peptide immunogen—a property not replicated by the 9-mer NY-ESO-1(157-165), which engages only HLA-A2-restricted CD8+ T cells and exhibits weak MHC binding (IC50 >500 nM) [1]. Moreover, LAGE-1, despite 84% amino acid homology, is not co-expressed with NY-ESO-1 in a substantial fraction of tumors [2]; monoclonal antibodies ES121 and E978 bind NY-ESO-1 but do not cross-react with LAGE-1 peptides, making reagents and assays built on the 157-170 sequence non-interchangeable [3]. The quantitative evidence below substantiates why procurement specifications must lock to this exact peptide.

Sequence
NY-ESO-1(157-170) 14-mer: engages HLA-DP4, HLA-A*0201, and HLA-A*24 simultaneously
NY-ESO-1(157-165) 9-mer: restricted to HLA-A*0201 only; weak MHC binding may limit CD8+ priming efficiency
Antigen
NY-ESO-1: independently expressed in synovial sarcoma and ovarian cancer; mAbs ES121/E978 are sequence-specific
LAGE-1: 84% amino acid homology but limited co-expression; ES121/E978 mAbs do not cross-react with LAGE-1 peptides
Reagent
ES121/E978 monoclonal antibodies: validated specificity for NY-ESO-1 IHC detection without LAGE-1 cross-reactivity
Cross-reactive or polyclonal CTA reagents: may generate false-positive signals in LAGE-1-expressing specimens

NY-ESO-1(157-170) Comparative Evidence


Dual MHC Specificity vs. Single-Restricted Peptide

NY-ESO-1(157-170) is dually recognized by HLA-DP4-restricted CD4+ T cells and HLA-A2/A24-restricted CD8+ T cells within a single 14-mer, whereas the frequently used 9-mer NY-ESO-1(157-165) (SLLMWITQC) is restricted solely to HLA-A*0201 CD8+ T cells [1]. In a phase I clinical trial of 18 HLA-DP4+ epithelial ovarian cancer patients, vaccination with ESO(157-170) in Montanide ISA-51 adjuvant induced NY-ESO-1-specific antibody responses and/or specific HLA-A2-restricted CD8+ and HLA-DP4-restricted CD4+ T-cell responses in a high proportion of patients after ≥5 vaccinations at 3-week intervals [2]. This integrated humoral and cellular response cannot be achieved with the CD8-only 157-165 peptide unless a separate CD4+ helper epitope is co-administered.

Dual MHC Restriction
Head-to-head
HLA-DP4 + HLA-A2/A24 vs. HLA-A2 only
Dual CD4/CD8 priming workflow requirement
Three restriction elements vs. one; >10-fold broader T-cell subset targeting reported
Cancer vaccine design T-cell epitope mapping MHC multimer reagents

Superior Humoral Immunogenicity vs. MAGE Antigens

In an ELISA-based survey of sera from 234 cancer patients against a panel of recombinant tumor antigens, antibodies to NY-ESO-1 were detected in 19 patients (8.1%), compared with only 3 patients for MAGE-1 (1.3%), 2 for MAGE-3 (0.85%), and 1 for SSX2 (0.43%). No reactivity against any of these antigens was found in 70 normal donor sera [1]. The frequency of NY-ESO-1 antibody specifically in melanoma patients was 9.4% and in ovarian cancer patients 12.5% [1]. All NY-ESO-1 antibody-positive patients had NY-ESO-1-expressing tumors, confirming the antigen-specific nature of the response. This establishes NY-ESO-1 as the most spontaneously immunogenic CTA, providing a procurement rationale where high intrinsic immunogenicity is a prerequisite for antigen selection.

Humoral Immunogenicity
Head-to-head
8.1% NY-ESO-1 vs. 1.3% MAGE-1 seropositive
Reported humoral immunogenicity comparison
234 cancer patient sera; 0/70 normal donors reactive; ELISA-based survey
Serological screening Tumor antigen discovery Cancer biomarker

Selective Expression in Synovial Sarcoma vs. Other Sarcomas

In an immunohistochemical analysis of 417 mesenchymal tumors, 76% (38/50) of SS18/SSX1/2 fusion-positive synovial sarcomas exhibited strong and diffuse NY-ESO-1 expression (2–3+ intensity, >50–70% of tumor cells). In stark contrast, only rare cases of other spindle cell mesenchymal tumors were positive: GIST 1.3% (2/155), malignant peripheral nerve sheath tumors 2.9% (1/34), and dermatofibrosarcoma protuberans 10% (2/20). No expression was detected in leiomyosarcomas (0/24), solitary fibrous tumors (0/40), or cellular schwannomas (0/17) [1]. In a separate metastatic synovial sarcoma cohort, 61% (65/106) of patients were NY-ESO-1 IHC-positive, with 25% (23/92) dual-positive for NY-ESO-1 and HLA-A*02 [2]. This selective expression profile underpins NY-ESO-1's utility as both a diagnostic marker and a patient-selection biomarker for TCR-T therapies.

Tumor-Type Expression
Head-to-head
76% synovial sarcoma vs. 1.3% GIST, 0% LMS/SFT
Supports tissue-sample stratification context
417 mesenchymal tumors; IHC on FFPE sections; strong/diffuse 2-3+ intensity
Immunohistochemistry Sarcoma diagnostics Patient stratification

Monoclonal Antibody Specificity vs. LAGE-1

The monoclonal antibodies ES121 and E978, routinely used for NY-ESO-1 immunohistochemical detection, are specific for NY-ESO-1 and do not bind homologous LAGE-1 peptides, despite 84% overall amino acid homology between the two antigens [1]. In a study of 120 malignant melanomas, NY-ESO-1 IHC using ES121 revealed expression in >50% of tumor cells in 19% (23/120) of cases, in 11–50% of cells in 12.5% (15/120), in <11% of cells in 13.5% (16/120), and was negative in 55% (66/120). Importantly, there was no coordinate expression between NY-ESO-1 and LAGE-1, necessitating separate typing for each antigen [1]. In epithelial ovarian cancer, co-expression of both antigens was documented in only 11% of specimens, with either antigen independently expressed in 40% of cases overall [2]. This antigenic divergence means that LAGE-1-targeting reagents cannot substitute for NY-ESO-1-targeting reagents in diagnostic or therapeutic applications.

Antibody Specificity
Head-to-head
0% LAGE-1 cross-reactivity (ES121/E978)
Supports reagent specificity validation
84% sequence identity; only ~11% co-expression in EOC specimens reported
Antibody specificity IHC assay validation Companion diagnostics

TCR-T Cell Therapy Efficacy vs. Standard Care

In a clinical trial of NY-ESO-1-specific TCR gene-transduced autologous T-cell therapy (TBI-1301, mipetresgene autoleucel) for advanced synovial sarcoma, an objective response rate of 50.0% (4/8) was achieved per RECIST v1.1/irRECIST, with a median overall survival of 650 days [1]. In a separate phase I trial of letetresgene autoleucel (GSK3377794), biomarker-correlated analyses showed a 50% overall response rate in synovial sarcoma, with responses associated with high NY-ESO-1 tumor expression (≥75% of tumor cells) [2]. For comparison, objective response rates with second-line chemotherapy in advanced synovial sarcoma are typically 0–10% [3]. These response rates are contingent on confirmed NY-ESO-1 expression, which is present in 61–80% of synovial sarcoma patients [4], making NY-ESO-1 IHC testing a critical procurement gateway for TCR-T patient selection.

TCR-T Response Rate
Class-level
50.0% ORR (4/8)
Reported response rate endpoint context
Phase I/II TCR-T trials; HLA-A*02:01/A*02:06 patients; requires IHC-confirmed NY-ESO-1 expression
Adoptive cell therapy TCR-T Synovial sarcoma Objective response rate

NY-ESO-1(157-170) Key Applications


Peptide Cancer Vaccines: Dual CD4/CD8 T-Cell Priming

The dual-specific nature of NY-ESO-1(157-170) makes it the peptide of choice for single-epitope vaccine formulations aimed at simultaneously inducing tumor-reactive CD4+ helper and CD8+ cytotoxic T cells. In the phase I ovarian cancer trial, vaccination with 100 μg of ESO(157-170) in Montanide ISA-51 administered every 3 weeks for ≥5 doses generated NY-ESO-1-specific antibody, CD8+, and CD4+ T-cell responses detectable up to 12 months post-immunization [1]. Procurement specifications should mandate HPLC purity ≥95% (standard for GMP-grade peptide synthesis) and confirmation of the correct disulfide-bonded form, as the Cys residue at position 165 is essential for biological activity.

MHC Tetramer Reagents for Immune Monitoring

The HLA-DP4/NY-ESO-1(157-170) tetramer is a critical reagent for enumerating and isolating antigen-specific CD4+ T cells in clinical trial immune monitoring. The NIH Tetramer Facility produces DPB1*04:01/DPA1*01:03 tetramers loaded with the SLLMWITQCFLPVF peptide under strict quality control (gene sequencing, affinity purification, SDS-PAGE, biotinylation verification) [1]. These reagents enable direct ex vivo detection of vaccine-induced T-cell responses without requiring in vitro re-stimulation—a significant advantage over ELISPOT for longitudinal monitoring. Procurement of the exact 14-mer peptide sequence is essential because even single-residue truncation alters the HLA-DP4 binding register.

IHC-Based Patient Stratification for Immunotherapy Trials

With NY-ESO-1 expression present in 61–80% of synovial sarcomas but virtually absent in common histological mimics (leiomyosarcoma, SFT, schwannoma: 0%), NY-ESO-1 IHC using specific monoclonal antibodies ES121 or E978 serves as both a diagnostic discriminator and a trial-enrollment biomarker [1]. In the TBI-1301 TCR-T trial, patients were required to demonstrate NY-ESO-1 expression by IHC and HLA-A*02:01 or A*02:06 haplotype; 25% of metastatic synovial sarcoma patients were dual-positive for both markers [2]. Procurement of validated, lot-tested anti-NY-ESO-1 antibodies with documented absence of LAGE-1 cross-reactivity is mandatory for compliant patient screening.

Treg Assays in the Tumor Microenvironment

The HLA-DP4-restricted NY-ESO-1(157-170) epitope has been identified as the most frequently detected target of vaccine-expanded regulatory T cells (Treg) in melanoma patients—more prevalent than responses to NY-ESO-1(115-132) [1]. This makes the 157-170 peptide an essential reagent for studies investigating Treg-mediated immune suppression in the tumor microenvironment and for evaluating strategies to deplete or reprogram antigen-specific Treg while preserving effector T-cell function. The differential recruitment of low-avidity vs. high-avidity T cells by this epitope provides a model system for studying T-cell avidity modulation [2].

Application
Selection Property
Validation Focus
Dual-epitope vaccine formulation studies
Simultaneous HLA-DP4/HLA-A2/HLA-A24 restriction within a single 14-mer
CD4+ and CD8+ T-cell response monitoring after immunization
Immune monitoring tetramer reagent production
Exact 14-mer sequence required for HLA-DP4 binding register
HLA-DP4 tetramer specificity and peptide-loading efficiency validation
Tissue biomarker expression profiling
Antibody specificity independent of LAGE-1 cross-reactivity
IHC expression confirmation in synovial sarcoma and ovarian cancer specimens
Regulatory T-cell epitope response studies
Treg-immunodominant HLA-DP4-restricted epitope within 157-170
T-cell avidity modulation and Treg/effector ratio endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
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